Cas no 14065-22-6 (Benzene, 1-methoxy-2-(phenylthio)-)

• Product Name: Benzene, 1-methoxy-2-(phenylthio)-
• CAS No: 14065-22-6
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• MDL: MFCD22483334
• CID: 1295365
• PubChem ID: 641447
• Update Time: 2025-09-23

Benzene, 1-methoxy-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-(phenylthio)-
• PLMKPWXDMAOTPF-UHFFFAOYSA-N
• 1-methoxy-2-(phenylthio)benzene
• SCHEMBL3289071
• HS-4633
• 14065-22-6
• 1-METHOXY-2-(PHENYLSULFANYL)BENZENE
• 2-methoxyphenyl phenyl sulfide
• DTXSID30348902
• InChI=1/C13H12OS/c1-14-12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10H,1H

• MDL： MFCD22483334
• Inchi： 1S/C13H12OS/c1-14-12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： PLMKPWXDMAOTPF-UHFFFAOYSA-N
• SMILES： COC1C(SC2C=CC=CC=2)=CC=CC=1

Computed Properties

• Exact Mass: 216.06096
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers